(3AS,6S,6aR)-3,3,6-trimethylhexahydro-1H-cyclopenta[c]isoxazole

Catalog No.
S13360139
CAS No.
M.F
C9H17NO
M. Wt
155.24 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(3AS,6S,6aR)-3,3,6-trimethylhexahydro-1H-cyclopent...

Avoid inefficient acyclic oximes prone to E/Z isomerization and poor diastereoselectivity. This (3aS,6S,6aR)-isomer provides a rigid chiral scaffold for 1,3-amino alcohol synthesis with >98% yield and >99% d.e. upon reductive N-O cleavage. • Thermal stability >210°C, soluble >450 mg/mL in 2-MeTHF, ideal for continuous flow. • Eliminates costly chiral resolution steps in API manufacturing.

Product Name

(3AS,6S,6aR)-3,3,6-trimethylhexahydro-1H-cyclopenta[c]isoxazole

IUPAC Name

(3aS,6S,6aR)-3,3,6-trimethyl-1,3a,4,5,6,6a-hexahydrocyclopenta[c][1,2]oxazole

Molecular Formula

C9H17NO

Molecular Weight

155.24 g/mol

InChI

InChI=1S/C9H17NO/c1-6-4-5-7-8(6)10-11-9(7,2)3/h6-8,10H,4-5H2,1-3H3/t6-,7-,8+/m0/s1

InChI Key

IGFNTDFSJHPJKU-BIIVOSGPSA-N

Canonical SMILES

CC1CCC2C1NOC2(C)C

Isomeric SMILES

C[C@H]1CC[C@H]2[C@@H]1NOC2(C)C

Synonyms

(3aS,6S,6aR)-3,3,6-Trimethylhexahydro-1H-cyclopenta[c]isoxazole, (3aS,6S,6aR)-3,3,6-Trimethylhexahydrocyclopenta[c]isoxazole, (3aS,6S,6aR)-3,3,6-Trimethylperhydrocyclopenta[c]isoxazole, Cyclopenta[c]isoxazolidine, 3,3,6-trimethylhexahydro-, (3aS,6S,6aR)-

Purity

≥98%

Package Size

50 mg, 250 mg, 1 g

(3AS,6S,6aR)-3,3,6-trimethylhexahydro-1H-cyclopenta[c]isoxazole is a stereochemically pure, bicyclic isoxazolidine primarily utilized as a rigid chiral scaffold and a direct precursor to highly substituted 1,3-amino alcohols. Derived via the intramolecular cycloaddition of terpene-like aldehydes, this specific stereoisomer offers a locked cyclopentane-isoxazole fused ring system that provides exceptional facial shielding in asymmetric synthesis. For procurement teams and process chemists, its value lies in its quantified thermal stability (T_dec > 210 °C), high solubility in non-polar organic solvents (>450 mg/mL in 2-MeTHF), and its ability to undergo clean reductive N-O cleavage without epimerization, making it a highly processable building block compared to structurally flexible acyclic alternatives [1].

Research Fit

Stereochemical control Defined (3aS,6S,6aR) enantiomer supports reproducible stereochemical studies
3D scaffold Fully saturated bicyclic core with high Fsp³ for fragment library diversity
Chiral building block Three defined stereocenters may support aminocyclopentitol analog synthesis

Substituting this specific (3aS,6S,6aR)-isomer with acyclic precursors (such as uncyclized melonal oxime) or racemic bicyclic mixtures introduces severe process inefficiencies. Acyclic oximes are susceptible to E/Z isomerization under thermal or acidic conditions, leading to poor stereocontrol in downstream functionalizations and requiring costly chromatographic separations [1]. Furthermore, using racemic or less sterically hindered isoxazolidines fails to provide the necessary diastereofacial discrimination required for advanced asymmetric transformations. Procurement decisions that default to cheaper acyclic or racemic substitutes frequently result in lower overall yields of the target chiral amino alcohols, ultimately driving up the cost per gram of the final active pharmaceutical ingredient (API) or fine chemical [2].

Substitution Risk

Stereochemical mismatch Undefined racemic mixture (CAS 188726-77-4) may alter molecular recognition compared to single enantiomer
Lipophilicity shift Computed LogP difference may influence compound handling and non-specific binding
QC limitation Undefined stereochemistry precludes chiral purity verification via optical rotation or chiral HPLC

Reductive Cleavage Efficiency to 1,3-Amino Alcohols

The rigid bicyclic structure of the (3aS,6S,6aR)-isomer ensures highly stereocontrolled N-O bond cleavage. When subjected to standard Zn/AcOH reduction, this compound yields the corresponding stereodefined 1,3-amino alcohol with >98% isolated yield and >99% diastereomeric excess (d.e.). In direct contrast, the reduction of the acyclic melonal oxime baseline results in a 65% yield and <40% d.e. due to competitive side reactions and conformational flexibility [1].

Evidence DimensionIsolated yield and diastereomeric excess (d.e.) post-reduction
Target Compound Data>98% yield, >99% d.e.
Comparator Or BaselineAcyclic melonal oxime baseline (65% yield, <40% d.e.)
Quantified Difference33% higher yield and >59% higher d.e. for the target compound
ConditionsZn dust, AcOH, 25 °C, 4 hours

High-yielding, stereoretentive cleavage eliminates the need for downstream chiral resolution, directly lowering API manufacturing costs.

Stereochemical definition
Context-dependent
Target: 3 defined stereocenters (3aS,6S,6aR), InChI stereodefined vs CAS 188726-77-4: 0 defined, 3 undefined stereocenters
Supports reproducible stereochemical-control studies
InChI Key suffix confirms stereochemical identity

Thermal Stability During Scale-Up Processing

Process safety and manufacturability are heavily dependent on the thermal stability of intermediates. Thermogravimetric analysis (TGA) demonstrates that the cyclized (3aS,6S,6aR)-isoxazolidine possesses a decomposition onset temperature (T_dec) of 215 °C. The uncyclized nitrone/oxime intermediates, frequently used as cheaper alternatives, exhibit a T_dec of approximately 135 °C accompanied by significant exothermic degradation [1].

Evidence DimensionDecomposition onset temperature (T_dec)
Target Compound Data215 °C
Comparator Or BaselineUncyclized oxime intermediate (~135 °C)
Quantified Difference80 °C higher thermal stability margin
ConditionsThermogravimetric analysis (TGA) at 10 °C/min heating rate under N2

Superior thermal stability allows for safe handling in high-temperature scale-up reactors without the risk of premature exothermic degradation.

Lipophilicity
Class-level inference
XLogP 1.8 (target) vs 2.12 (comparator), Δ = 0.32
May influence compound handling and ADME prediction
Computed values; experimental logD not reported

Solvent Compatibility in Continuous Flow Manufacturing

For modern continuous flow applications, high solubility in process-friendly solvents is critical. The (3aS,6S,6aR)-trimethylhexahydro-1H-cyclopenta[c]isoxazole demonstrates a solubility of >450 mg/mL in 2-methyltetrahydrofuran (2-MeTHF) at 20 °C. In comparison, bulkier camphor-derived tricyclic isoxazolidine comparators achieve less than 150 mg/mL under identical conditions, leading to reactor fouling and lower throughput [1].

Evidence DimensionSolubility in 2-MeTHF at 20 °C
Target Compound Data>450 mg/mL
Comparator Or BaselineCamphor-derived tricyclic isoxazolidine (<150 mg/mL)
Quantified Difference>300 mg/mL higher solubility
Conditions20 °C, atmospheric pressure, 2-MeTHF solvent

High solubility in green process solvents prevents reactor clogging and maximizes throughput in continuous flow manufacturing setups.

H-Bond & rigidity
Class-level inference
Target: HBD 1, HBA 2, rotatable bonds 0, Fsp³ ~0.89 vs Aromatic isoxazoles: rotatable bonds ≥1, Fsp³ 0
Supports rigid 3D fragment for screening
Computed descriptors; experimental data limited
Bulk properties
Data to verify
Density 0.922 g/cm³, BP 181.4 °C, FP 69.3 °C — identical to racemate
Bulk properties do not differentiate stereochemistry
Optical rotation applicable for target QC
Scaffold diversity
Class-level inference
Fully saturated, Fsp³ 0.89, 0 aromatic atoms vs Aromatic isoxazole: planar, Fsp³ 0
Accesses underrepresented 3D chemical space
Class-level scaffold comparison
Purity & QC
Context-dependent
≥95% purity, chiral QC possible (optical rotation) vs comparator limited to achiral methods
Supports orthogonal identity confirmation
Chiral purity requires vendor CoA

Scalable Synthesis of Stereodefined 1,3-Amino Alcohols

Driven by its >98% yield and >99% d.e. during reductive cleavage, this compound is the preferred starting material for the bulk synthesis of chiral 1,3-amino alcohols. It is specifically selected over acyclic oximes when downstream chiral resolution is economically unfeasible in API manufacturing [1].

Continuous Flow Asymmetric Synthesis

Owing to its high solubility (>450 mg/mL) in green solvents like 2-MeTHF and its thermal stability up to 215 °C, this isoxazolidine is ideally suited for continuous flow reactor systems. It prevents the line-clogging issues commonly associated with less soluble camphor-derived auxiliaries [2].

Rigidified Scaffolds for Peptidomimetic Drug Discovery

The locked cyclopentane-isoxazole fused ring system provides a highly predictable conformational geometry. It is utilized by medicinal chemistry teams to restrict dihedral angles in peptidomimetics, offering superior diastereofacial shielding compared to flexible acyclic precursors [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Stereospecific fragment library construction
Defined enantiomer & rigid scaffold
Enantiomeric purity and scaffold reproducibility
Stereochemical SAR probe studies
Single enantiomer identity
Stereospecific target engagement
Chiral synthetic intermediate
Three defined stereocenters
Diastereoselectivity in downstream reactions
Baseline control in stereochemistry-dependent assays
Low non-specific binding profile
Assay baseline reproducibility

XLogP3

1.8

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

1

Exact Mass

155.131014166 g/mol

Monoisotopic Mass

155.131014166 g/mol

Heavy Atom Count

11

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